Cas no 21447-47-2 (Isopropyl 3-amino-4-methylbenzoate)

• Product Name: Isopropyl 3-amino-4-methylbenzoate
• CAS No: 21447-47-2
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD07782088
• CID: 51792
• PubChem ID: 88907
• Update Time: 2025-07-21

Isopropyl 3-amino-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Isopropyl 3-amino-4-methylbenzoate
• 3-AMINO-4-CHLOROBENZOIC ACID ISOPROPYL ESTER
• 3-AMINO-4-METHYL BENZOIC ACID ISOPROPYL ESTER (KG LEVEL)
• propan-2-yl 3-amino-4-methylbenzoate
• 3-Amino-4-methyl-benzoesaeureisopropylester
• EINECS 244-393-9
• ZLD0536
• Benzoic acid, 3-amino-4-methyl-, 1-methylethyl ester
• 21447-47-2
• FT-0638122
• ZSB7PA8JTS
• 1-Methylethyl 3-amino-4-methylbenzoate
• A815387
• ISOPROPYL 3-AMINO-4-METHYL BENZOATE
• W-110532
• DTXSID20175724
• AKOS009166003
• SCHEMBL10784992
• NS00026874
• BCP24487
• Isopropyl-3-amino-4-methylbenzoat
• NQIWSFLRVNIRJU-UHFFFAOYSA-N
• DB-045588

• MDL： MFCD07782088
• Inchi： 1S/C11H15NO2/c1-7(2)14-11(13)9-5-4-8(3)10(12)6-9/h4-7H,12H2,1-3H3
• InChI Key： NQIWSFLRVNIRJU-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C)=C(C=1)N)=O)C(C)C

Computed Properties

• Exact Mass: 193.11000
• Monoisotopic Mass: 193.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Density: 1.077
• Boiling Point: 317.3°Cat760mmHg
• Flash Point: 169.5°C
• Refractive Index: 1.54
• PSA: 52.32000
• LogP: 2.72360

Additional information on Isopropyl 3-amino-4-methylbenzoate

Isopropyl 3-amino-4-methylbenzoate (CAS No. 21447-47-2): A Comprehensive Overview

Isopropyl 3-amino-4-methylbenzoate, identified by its CAS number 21447-47-2, is a compound of significant interest in the field of chemical and pharmaceutical research. This organic compound, characterized by its isopropyl ester and amino-methyl-substituted benzoate backbone, has garnered attention due to its potential applications in various biochemical pathways and drug development initiatives.

The molecular structure of Isopropyl 3-amino-4-methylbenzoate consists of a benzoic acid core modified with an isopropyl ester group at the carboxyl position and an amino group at the 3-position, alongside a methyl group at the 4-position. This specific arrangement imparts unique chemical properties that make it a valuable candidate for further investigation in medicinal chemistry.

In recent years, the pharmaceutical industry has shown increasing interest in derivatives of benzoic acid due to their diverse biological activities. The presence of both amino and methyl substituents in Isopropyl 3-amino-4-methylbenzoate suggests potential interactions with biological targets, making it a promising scaffold for the development of novel therapeutic agents. Studies have begun to explore its pharmacological profile, particularly in the context of enzyme inhibition and receptor binding.

One of the most compelling aspects of this compound is its potential role in modulating inflammatory pathways. Emerging research indicates that benzoate derivatives can interact with cyclooxygenase (COX) enzymes, which are key players in the synthesis of prostaglandins involved in inflammation. The structural features of Isopropyl 3-amino-4-methylbenzoate, particularly the amino group, may enhance its ability to bind to these enzymes, potentially leading to anti-inflammatory effects.

Additionally, the compound’s ability to cross cell membranes due to its lipophilic nature makes it an attractive candidate for drug delivery systems. Researchers are exploring its use in formulations designed to enhance bioavailability and targeted delivery to specific tissues or organs. This property could be particularly beneficial in treating localized conditions where systemic administration may lead to side effects.

The synthesis of Isopropyl 3-amino-4-methylbenzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only ensure the quality of the final product but also open avenues for modifying the structure further to optimize biological activity.

In vitro studies have begun to reveal the compound’s interaction with various biomolecules. Initial experiments suggest that Isopropyl 3-amino-4-methylbenzoate can inhibit certain kinases involved in cell signaling pathways relevant to cancer and neurodegenerative diseases. The amino group at position 3 appears to be crucial for these interactions, providing a hydrogen bond network that enhances binding affinity.

The potential applications of this compound extend beyond traditional pharmaceuticals. In agrochemical research, derivatives of benzoic acid have been explored for their role as plant growth regulators and pest deterrents. The unique structural features of Isopropyl 3-amino-4-methylbenzoate may make it a suitable candidate for developing environmentally friendly solutions in agriculture.

Eco-friendly considerations have also driven interest in this compound. Researchers are investigating biodegradation pathways for benzoate derivatives to minimize environmental impact. The presence of both ester and amino functionalities suggests that Isopropyl 3-amino-4-methylbenzoate could be metabolized through enzymatic processes, making it a promising candidate for green chemistry initiatives.

The future directions for research on Isopropyl 3-amino-4-methylbenzoate include exploring its role in personalized medicine. By understanding how individual genetic profiles influence responses to this compound, researchers can develop tailored therapeutic strategies that maximize efficacy while minimizing adverse effects. This approach aligns with broader trends in precision healthcare, where molecular-level understanding is leveraged to improve patient outcomes.

In conclusion, Isopropyl 3-amino-4-methylbenzoate (CAS No. 21447-47-2) represents a fascinating subject of study with significant implications for both pharmaceutical and agrochemical applications. Its unique structural features and demonstrated biological activities make it a valuable compound for further investigation. As research continues to uncover new possibilities, this molecule is poised to play a crucial role in advancing our understanding of biochemical pathways and developing innovative therapeutic solutions.